Methyl (2S)-2-amino-3-(4-bromophenyl)propanoate

• IUPAC Name: methyl (2S)-2-amino-3-(4-bromophenyl)propanoate
• InChI: InChI=1S/C10H12BrNO2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key: YQWYXOBDKUWXCE-VIFPVBQESA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)Br)N
• Isomeric SMILES: COC(=O)[C@H](CC1=CC=C(C=C1)Br)N
• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol

Description

“Methyl (2S)-2-amino-3-(4-bromophenyl)propanoate” is a chemical compound. The molecule contains a total of 40 bond(s). There are 25 non-H bond(s), 15 multiple bond(s), 6 rotatable bond(s), 2 double bond(s), 1 triple bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 1 ester(s) (aliphatic), 1 secondary amide(s) (aromatic), and 1 nitrile(s) (aromatic).

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, the synthesis of “(S)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate” involves several steps. Another method involves the synthesis of “2-(4-bromomethyl phenyl) propionic acid” through a series of reactions including dissolving sodium hydroxide in excessive methanol to react with p-chloro-tolualdehyde to obtain p-methoxy-tolualdehyde.

Molecular Structure Analysis

The molecular structure of “Methyl (2S)-2-amino-3-(4-bromophenyl)propanoate” includes a total of 40 bond(s). There are 25 non-H bond(s), 15 multiple bond(s), 6 rotatable bond(s), 2 double bond(s), 1 triple bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 1 ester(s) (aliphatic), 1 secondary amide(s) (aromatic), and 1 nitrile(s) (aromatic).

Physical And Chemical Properties Analysis

“Methyl (2S)-2-amino-3-(4-bromophenyl)propanoate” has a molecular weight of 358.23. The physical form is solid and it should be stored in a sealed, dry environment at 2-8°C. The compound has a density of 1.4±0.1 g/cm3, a boiling point of 298.6±20.0 °C at 760 mmHg, and a flash point of 134.4±21.8 °C.

Scientific Research Applications

For more information, you can refer to the Sigma-Aldrich page. . 🧪🔬

Safety and Hazards

The safety information for “(S)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate” indicates that it has a GHS07 signal word of warning. The hazard statements include H302-H315-H319-H335 and the precautionary statements include P261-P305+P351+P338.

Mechanism of Action

Target of Action

Methyl (2S)-2-amino-3-(4-bromophenyl)propanoate is a derivative of phenylacetic acid containing a bromine atom in the para position It’s known that bromophenyl compounds are often used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Mode of Action

It’s known that bromophenyl compounds can participate in suzuki–miyaura cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

It’s known that bromophenyl compounds can participate in suzuki–miyaura cross-coupling reactions , which are key reactions in the synthesis of many organic compounds.

Synthesis routes and methods I

Procedure details

A mixture of 2-amino-3-(4-bromophenyl)propanoic acid 3c (24.4 g, 100 mmol) in HCl/MeOH (300 mL) was stirred at reflux overnight. TLC analysis indicated the total consumption of compound 3c. The mixture was concentrated to give 3d as a pale yellow solid (24 g, 92% yield).

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-3-(4-bromophenyl)propanoic acid (2.0 g, 8.2 mmol, Chem-Impex, Cat. No. 06163) in methanol (10 mL) was added thionyl chloride (1.2 mL, 16 mmol) dropwise. The mixture was stirred at r.t. overnight and then concentrated under reduced pressure. The residue was washed with ether and dried under vacuum to afford the desired compound which was directly used in the next step reaction without further purification. LCMS (M+H)+: m/z=258.2.